methyl (4-(2-((2-(1H-indol-3-yl)ethyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate

• IUPAC Name: methyl N-[4-[2-[2-(1H-indol-3-yl)ethylamino]-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• InChI: InChI=1S/C17H18N4O3S/c1-24-17(23)21-16-20-12(10-25-16)8-15(22)18-7-6-11-9-19-14-5-3-2-4-13(11)14/h2-5,9-10,19H,6-8H2,1H3,(H,18,22)(H,20,21,23)
• InChI Key: WECBFKOEMIERGP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=NC(=CS1)CC(=O)NCCC2=CNC3=CC=CC=C32
• Molecular Formula: C17H18N4O3S
• Molecular Weight: 358.4 g/mol
• CAS No.: 946284-48-6

Description

Methyl (4-(2-((2-(1H-indol-3-yl)ethyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

• Synthesis of Pyrrol-3′-yloxindoles : A study by Velikorodov et al. (2011) involved the synthesis of 3-pyrrol-3′-yloxindoles with a carbamate function, a process integral to the development of complex organic compounds with potential applications in pharmaceuticals (Velikorodov et al., 2011).

• Potential Antitumor and Antifilarial Agents : Kumar et al. (1993) explored the synthesis of thiazoles and selenazoles, including carbamates, as potential antitumor and antifilarial agents. This study indicated significant biological activities against specific types of cancer cells and parasitic worms (Kumar et al., 1993).

• Chemical Transformations in Heterocyclic Chemistry : The work of Žugelj et al. (2009) focused on the transformations of certain carbamates, indicating their role in creating diverse heterocyclic structures, which are often found in bioactive molecules (Žugelj et al., 2009).

• Antimicrobial Activity of Novel Compounds : Mruthyunjayaswamy and Basavarajaiah (2009) synthesized novel ethyl-5-(ethoxycarbonyl)-4-methylthiazol-2-yl-carbamate compounds and evaluated their antimicrobial activity, demonstrating the potential of these compounds in developing new antimicrobial agents (Mruthyunjayaswamy & Basavarajaiah, 2009).

• Synthesis of Spiro Compounds with Carbamate Group : Velikorodov et al. (2010) investigated the synthesis of new spiro compounds containing a carbamate group, which are important in the development of pharmaceuticals and agrochemicals due to their unique structural properties (Velikorodov et al., 2010).

• Synthesis of N-Arylcarbamates with Tetrazole Fragment : Velikorodov et al. (2014) explored the synthesis of N-arylcarbamates with a 1,2,3,4-tetrazole fragment, contributing to the field of heterocyclic chemistry and its applications in pharmaceuticals (Velikorodov et al., 2014).

Mechanism of Action

Target of Action

Compounds with similar structures, such as those containing indole and benzimidazole moieties, have been found to interact with key functional proteins in bacterial cell division . These proteins, such as FtsZ, are considered potential targets for the development of novel antibacterial agents .

Mode of Action

Similar compounds have been found to inhibit tubulin polymerization , which is a crucial process in cell division. This suggests that the compound might interact with its targets, leading to changes in their normal function and potentially inhibiting cell division .

Biochemical Pathways

Given the potential inhibition of tubulin polymerization , it can be inferred that the compound might affect pathways related to cell division and growth. The downstream effects of this could include the inhibition of bacterial growth, providing a potential mechanism for its antimicrobial activity .

Result of Action

Based on the potential inhibition of tubulin polymerization , the compound could potentially induce cell apoptosis, arrest cells in the G2/M phase, and inhibit the polymerization of tubulin . These effects could contribute to its potential antimicrobial activity .

Future Directions

Future research could involve synthesizing this compound and studying its biological activity. Given the presence of the indole, thiazole, and carbamate groups, it could potentially have interesting bioactive properties.